N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C23H25N5O4S3/c1-16-6-5-7-18(14-16)24-20(29)15-33-23-27-26-22(34-23)25-21(30)17-8-10-19(11-9-17)35(31,32)28-12-3-2-4-13-28/h5-11,14H,2-4,12-13,15H2,1H3,(H,24,29)(H,25,26,30)
• InChI Key: OZJWLGYBXDCKQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C23H25N5O4S3
• Molecular Weight: 531.7 g/mol

Description

N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C23H25N5O4S3 and its molecular weight is 531.66. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

The biophore models of sulfonylurea, imidazolinone, triazolopyrimidinesulfonamide, and 5-pyrimidyltriazolo-3-sulfonamides established significant leads to herbicidal activity. Specifically, N,N'-[1-(5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-ylthio)butane-2,3-di-imino]bis(2-chlorobenzenesulfonamide) was identified as a compound with good activity against a range of species, highlighting the potential for agricultural applications (Ren et al., 2000).

Anticancer Potential

Several studies have identified derivatives of N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide showing promising anticancer activities. For instance, compounds synthesized from 2-cyano-N'-[1-(4-(piperidin-1-ylsulfonyl) phenyl) ethylidene] acetohydrazide exhibited significant in vitro anticancer activity against human breast cancer cell lines, with some compounds displaying better activity than the reference drug Doxorubicin (Al-Said et al., 2011).

Enzyme Inhibition for Therapeutic Use

Novel sulfonamide derivatives have shown effective inhibition of carbonic anhydrase isozymes I and II, which are involved in various physiological processes. These findings suggest potential therapeutic applications for disorders related to enzyme dysfunction (Gokcen et al., 2016).

Antimicrobial and Antifungal Properties

The synthesis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides revealed compounds with significant screening against butyrylcholinesterase enzyme and potential for molecular docking studies. This research underscores the broader antimicrobial and antifungal potential of derivatives of the compound (Khalid et al., 2016).

Alzheimer’s Disease Treatment

Derivatives synthesized for Alzheimer’s disease treatment displayed enzyme inhibition activity against acetylcholinesterase, a key target in Alzheimer’s disease therapy. This research indicates the compound's potential as a new drug candidate for treating this neurodegenerative disorder (Rehman et al., 2018).